Cas no 2228192-42-3 (3-(2-chloro-3,6-difluorophenyl)-4,4-difluorobutanoic acid)

• Product Name: 3-(2-chloro-3,6-difluorophenyl)-4,4-difluorobutanoic acid
• CAS No: 2228192-42-3
• MF: C₁₀H₇ClF₄O₂
• MW: 270.607996225357
• CID: 6429640
• PubChem ID: 165836909
• Update Time: 2025-05-21

3-(2-chloro-3,6-difluorophenyl)-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-3,6-difluorophenyl)-4,4-difluorobutanoic acid
• 2228192-42-3
• EN300-1969443

• Inchi： 1S/C10H7ClF4O2/c11-9-6(13)2-1-5(12)8(9)4(10(14)15)3-7(16)17/h1-2,4,10H,3H2,(H,16,17)
• InChI Key： QUFMZMLQEVDCGS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C(C(F)F)CC(=O)O)F)F

Computed Properties

• Exact Mass: 270.0070698g/mol
• Monoisotopic Mass: 270.0070698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2-chloro-3,6-difluorophenyl)-4,4-difluorobutanoic acid

Comprehensive Guide to 3-(2-chloro-3,6-difluorophenyl)-4,4-difluorobutanoic acid (CAS No. 2228192-42-3): Properties, Applications, and Market Insights

3-(2-chloro-3,6-difluorophenyl)-4,4-difluorobutanoic acid (CAS No. 2228192-42-3) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by its difluorophenyl and difluorobutanoic acid moieties, exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential in drug discovery and crop protection, aligning with the growing demand for fluorinated compounds in modern applications.

The molecular structure of 3-(2-chloro-3,6-difluorophenyl)-4,4-difluorobutanoic acid includes a chloro-difluorophenyl group attached to a difluorobutanoic acid chain, which enhances its lipophilicity and metabolic stability. These properties are critical in the development of bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators. Recent studies highlight its role in optimizing pharmacokinetic profiles, a hot topic in medicinal chemistry and preclinical research. As the pharmaceutical industry shifts toward targeted therapies, this compound’s versatility positions it as a key player in small-molecule drug development.

Beyond pharmaceuticals, 3-(2-chloro-3,6-difluorophenyl)-4,4-difluorobutanoic acid has shown promise in agrochemical formulations. Its fluorinated structure contributes to enhanced pesticidal activity and environmental persistence, addressing the need for sustainable crop protection solutions. With the global push for green chemistry and reduced ecological impact, this compound aligns with trends in low-residue pesticides and precision agriculture. Industry reports suggest a rising demand for such intermediates, driven by innovations in crop science and regulatory pressures to phase out traditional agrochemicals.

The synthesis of 3-(2-chloro-3,6-difluorophenyl)-4,4-difluorobutanoic acid typically involves multi-step reactions, including halogenation and fluorination processes. Advances in catalytic fluorination techniques have improved yields and reduced waste, reflecting broader trends in sustainable synthesis. Researchers are also investigating its derivatization for specialized applications, such as protease inhibitors and herbicide adjuvants, further expanding its utility. These developments are frequently discussed in forums on chemical innovation and process optimization, making it a recurring subject in scientific literature.

From a market perspective, the demand for 3-(2-chloro-3,6-difluorophenyl)-4,4-difluorobutanoic acid is projected to grow, particularly in regions with robust pharmaceutical and agrochemical manufacturing sectors. Suppliers are scaling up production to meet the needs of contract research organizations (CROs) and custom synthesis providers. Analysts attribute this trend to the compound’s compatibility with high-throughput screening and combinatorial chemistry, both of which are pivotal in accelerating drug discovery pipelines.

In summary, 3-(2-chloro-3,6-difluorophenyl)-4,4-difluorobutanoic acid (CAS No. 2228192-42-3) represents a cutting-edge intermediate with cross-disciplinary applications. Its relevance to drug design, agrochemical development, and green chemistry underscores its importance in contemporary research. As industries prioritize efficiency and sustainability, this compound is poised to remain a focal point in scientific and commercial discussions.